Cas no 1478806-18-6 (1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1478806-18-6
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5846100
• PubChem ID: 66026845
• Update Time: 2025-10-28

1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[(3-chloro-4-pyridinyl)methyl]-
• 1-((3-Chloropyridin-4-yl)methyl)cyclopropane-1-carboxylic acid
• 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid
• AKOS015369235
• 1478806-18-6
• CS-0288027
• EN300-1983604
• 1-[(3-chloropyridin-4-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H10ClNO2/c11-8-6-12-4-1-7(8)5-10(2-3-10)9(13)14/h1,4,6H,2-3,5H2,(H,13,14)
• InChI Key： XWAWFCACHQUNIQ-UHFFFAOYSA-N
• SMILES： C1(CC2C=CN=CC=2Cl)(C(O)=O)CC1

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±22.0 °C(Predicted)
• pka: 4.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1478806-18-6)

1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 1478806-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a pyridine derivative, which confers unique structural and functional properties. The presence of a chloro substituent on the pyridine ring and a carboxylic acid functionality on the cyclopropane moiety enhances its potential as a bioactive scaffold.

The structure of 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid exhibits a high degree of molecular complexity, which is often leveraged in drug design to modulate receptor interactions and improve pharmacokinetic profiles. The cyclopropane ring, known for its strained three-membered structure, can introduce conformational rigidity that may enhance binding affinity to biological targets. Meanwhile, the pyridine moiety serves as a hydrogen bond acceptor and can be further functionalized to interact with specific amino acid residues in proteins.

In recent years, there has been growing interest in the development of pyridine-based heterocycles as pharmacophores due to their broad spectrum of biological activities. The compound 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid represents an advanced derivative that combines the advantages of both cyclopropane and pyridine scaffolds. This combination has been explored in various therapeutic contexts, including oncology, neurology, and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The 3-chloropyridin-4-yl substituent is particularly noteworthy, as it can be further modified through cross-coupling reactions or other synthetic strategies to introduce additional functional groups. This flexibility makes it an attractive building block for generating novel analogs with tailored biological properties. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism.

Recent studies have highlighted the pharmacological relevance of cyclopropane-containing molecules. The strained geometry of the cyclopropane ring can disrupt protein-protein interactions or alter enzyme conformation, leading to therapeutic effects. In particular, 1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid has been investigated for its potential role in modulating signaling pathways associated with inflammation and cell proliferation. Preclinical data suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in chronic inflammatory diseases.

The synthetic accessibility of 1478806-18-6 also contributes to its appeal in medicinal chemistry. Modern synthetic methodologies have enabled the efficient preparation of complex derivatives, allowing researchers to explore diverse structural modifications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing new functionalities onto the pyridine ring while preserving the integrity of the cyclopropane moiety. This synthetic robustness ensures that scientists can rapidly iterate on lead compounds and optimize their pharmacological profiles.

Moreover, the biological evaluation of 1478806-18-6 has revealed promising results in vitro and in vivo. Initial screening assays have demonstrated that certain derivatives exhibit dose-dependent inhibition of target enzymes with favorable selectivity profiles. These findings are supported by computational studies that predict favorable binding modes between the compound and its intended biological targets. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid virtual screening and optimization before experimental validation.

The integration of machine learning and artificial intelligence into medicinal chemistry has further accelerated the development process for compounds like 1478806-18-6. Predictive models can now forecast pharmacokinetic properties, toxicity liabilities, and binding affinities with remarkable accuracy, reducing the time required for hit-to-drug conversion. By leveraging these advanced tools, researchers can more efficiently prioritize candidates for further investigation and minimize costly failures later in development.

In conclusion,1-(3-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1478806-18-6) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features—combining a strained cyclopropane ring with a functionalized pyridine moiety—offer opportunities for innovative drug design. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for future medical applications, provided continued research efforts focus on optimizing its pharmacological properties and exploring new mechanisms of action.